2-(benzylsulfanyl)-1H-imidazole
Overview
Description
“2-(benzylsulfanyl)-1H-imidazole” is a chemical compound with the linear formula C14H12N2S . Its molecular weight is 240.33 . It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
A methodology was developed for the synthesis of phenylspiro [imidazole-4,3’-thiochroman]ones by treatment of [2- (benzylsulfanyl)-benzylidene]imidazolones with titanium tetrachloride . The reaction proceeded according to [1,5]-hydride shift mechanism followed by thiochromane ring closure .Scientific Research Applications
Synthesis of Schiff Bases
2-(benzylsulfanyl)-1H-imidazole can be used in the synthesis of Schiff bases . Schiff bases are a versatile class of organic compounds with a (>C=N-) functional group, and they have gained significant attention in contemporary chemistry due to their remarkable synthesis methods, diverse properties, and wide-ranging applications .
Catalysis
Schiff bases, which can be synthesized using 2-(benzylsulfanyl)-1H-imidazole, are widely used in catalysis . They play a pivotal role in various chemical reactions, enhancing the rate and selectivity of reactions .
Asymmetric Synthesis
Schiff bases are also used in asymmetric synthesis . They can act as chiral ligands in asymmetric catalysis, enabling the production of enantiomerically pure compounds .
Coordination Chemistry
In coordination chemistry, Schiff bases serve as excellent ligands for metal ions . They can form stable complexes with various metal ions, which have applications in different fields such as medicinal chemistry and materials science .
Medicinal Chemistry
2-(benzylsulfanyl)-1H-imidazole and its derivatives have shown promising results in medicinal chemistry . They exhibit several biological applications, including antimicrobial, anti-inflammatory, anti-diabetic, anthelmintic, and anti-tumor activities .
Materials Science
In materials science, Schiff bases and their metal complexes are used in the construction of supramolecular assemblies . They are also used as fluorescent probes and sensors for chemical detection .
Environmental Applications
Schiff bases and their metal complexes have environmental applications as well . They can be used in the removal of heavy metals from wastewater .
Synthesis of 1,3,4-Oxadiazoles
2-(benzylsulfanyl)-1H-imidazole can be used in the synthesis of 1,3,4-oxadiazoles . These compounds have numerous therapeutic uses and exhibit several biological applications .
Mechanism of Action
Action Environment
The action, efficacy, and stability of 2-(benzylsulfanyl)-1H-imidazole can be influenced by various environmental factors These factors can include the physiological environment within the body, such as pH, temperature, and the presence of other molecules, as well as external factors such as storage conditions
properties
IUPAC Name |
2-benzylsulfanyl-1H-imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-2-4-9(5-3-1)8-13-10-11-6-7-12-10/h1-7H,8H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBMCLWRSOFTTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC=CN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40873457 |
Source
|
| Record name | 2-Benzylmercaptoimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40873457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15139-30-7 |
Source
|
| Record name | 2-Benzylmercaptoimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40873457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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